Cas no 220218-57-5 (4-(hydroxymethyl)piperidin-3-ol)

• Product Name: 4-(hydroxymethyl)piperidin-3-ol
• CAS No: 220218-57-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD09036027
• CID: 1109209
• PubChem ID: 22243618
• Update Time: 2025-06-23

4-(hydroxymethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-Piperidinemethanol
• 1416553-81-5
• 220218-57-5
• COQKGJIYPZVMSJ-UHFFFAOYSA-N
• SB42788
• 1821712-17-7
• MFCD09036027
• EN300-95639
• 4-(hydroxymethyl)piperidin-3-ol
• SCHEMBL462863
• AS-32910
• (3R,4R)-4-(HYDROXYMETHYL)-3-PIPERIDINOL
• 3-hydroxy-4-hydroxymethylpiperidine
• PB37859
• 4-Hydroxymethyl-piperidin-3-ol
• CIS-4-(HYDROXYMETHYL)PIPERIDIN-3-OL
• DB-348273
• AM100522
• AKOS006331515
• PB38900
• SB21750
• SB21749
• (3R,4S)-4-(Hydroxymethyl)piperidin-3-ol

• MDL： MFCD09036027
• Inchi： 1S/C6H13NO2/c8-4-5-1-2-7-3-6(5)9/h5-9H,1-4H2
• InChI Key： COQKGJIYPZVMSJ-UHFFFAOYSA-N
• SMILES： OC1CNCCC1CO

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 279.0±20.0 °C at 760 mmHg
• Flash Point: 149.5±12.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(hydroxymethyl)piperidin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(hydroxymethyl)piperidin-3-ol

Chemical Profile of 4-(hydroxymethyl)piperidin-3-ol (CAS No: 220218-57-5)

4-(hydroxymethyl)piperidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 220218-57-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a hydroxymethyl group at the 4-position and a hydroxyl group at the 3-position, making it a versatile scaffold for the synthesis of biologically active molecules. The unique structural attributes of this compound have garnered attention for its potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

The chemical structure of 4-(hydroxymethyl)piperidin-3-ol consists of a six-membered piperidine ring, which is a common motif in many pharmacologically relevant compounds. The presence of both hydroxymethyl and hydroxyl functional groups provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives with tailored biological activities. This flexibility has made it a valuable building block in medicinal chemistry, facilitating the exploration of new drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors for protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. 4-(hydroxymethyl)piperidin-3-ol has been investigated as a potential scaffold for designing PPI modulators. Its piperidine core is well-suited for interacting with specific pockets on target proteins, while the hydroxymethyl and hydroxyl groups can be modified to enhance binding affinity and selectivity. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain PPIs, suggesting their therapeutic potential.

Another area where 4-(hydroxymethyl)piperidin-3-ol has shown promise is in the development of central nervous system (CNS) drugs. Piperidine derivatives are frequently employed in the design of neuroactive compounds due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The structural features of 4-(hydroxymethyl)piperidin-3-ol make it an attractive candidate for further exploration in this field. Researchers have synthesized several analogs and evaluated their pharmacological properties, revealing potential applications in treating neurological disorders such as depression, anxiety, and cognitive impairments.

The synthesis of 4-(hydroxymethyl)piperidin-3-ol typically involves multi-step organic reactions, starting from commercially available precursors. One common synthetic route involves the reaction of piperidine with formaldehyde or paraformaldehyde to introduce the hydroxymethyl group at the 4-position, followed by selective hydroxylation to achieve the 3-hydroxy functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

From a computational chemistry perspective, 4-(hydroxymethyl)piperidin-3-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into its binding mode and affinity for various proteins. Additionally, virtual screening techniques have been employed to identify potential derivatives with enhanced pharmacological properties. The integration of experimental data with computational predictions has accelerated the discovery process, leading to the identification of novel lead compounds for further optimization.

The pharmacokinetic properties of 4-(hydroxymethyl)piperidin-3-ol and its derivatives are also subjects of intense investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for their successful translation into clinical use. Preclinical studies have been conducted to assess the bioavailability and metabolic stability of various analogs, providing valuable information for optimizing drug candidates.

In conclusion, 4-(hydroxymethyl)piperidin-3-ol (CAS No: 220218-57-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Its versatility as a scaffold for synthesizing biologically active molecules has made it a focal point in medicinal chemistry efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic opportunities, compounds like 4-(hydroxymethyl)piperidin-3-ol are poised to play significant roles in the next generation of pharmaceutical innovations.